Cas no 56973-26-3 (Bredinin aglycone)

• Product Name: Bredinin aglycone
• CAS No: 56973-26-3
• Molecular Formula: C₄H₅N₃O₂
• Molecular Weight: 127.1014
• MDL: MFCD09753122
• CID: 57048
• PubChem ID: 124343

Bredinin aglycone Properties

Names and Identifiers

• 5-Hydroxy-1H-imidazole-4-carboxamide
• 4-carbamoyl-5-hydroxyimidazole
• Bredinin aglycone
• 4-Carbamoylimidazolium-5-olate
• 5-Hydroxy-3H-imidazole-4-carboxamide
• Ampba
• SL-1207
• SM-108【antitumor agent】
• 4-hydroxy-1H-imidazole-5-carboxamide
• 4-carbamoylimidazolium 5-olate
• AMY15291
• UEWSIIBPZOBMBL-UHFFFAOYSA-N
• 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-alpha-ol, decahydro-3,6,9-trimethyl-, propionate (ester)
• FF-10501
• SM 108
• 56973-26-3 (free base)
• un5-hydroxy-1H-imidazole-4-carboxamide
• FF-10501-01
• MFCD06797616
• Z1198170628
• 56973-26-3
• CHEBI:88290
• DS-10728
• 5-Hydroxy-1H-imidazole-4-carboxamide;SM-108
• 4-carbamoylimidazolium-5 olate
• CHEMBL4303691
• J-517594
• 5-Hydroxy-1H-iMidazole-4-carboxaMide inverted exclamation mark inverted exclamation mark
• Q27160166
• NSC266026
• SCHEMBL13219030
• NSC-266026
• EN300-221830
• alpha-Propionyl-dihydroartemether
• CS-0024727
• 4(5)-hydroxy-5(4)-imidazolecarboxamide
• AKOS015917867
• HY-106048
• UNII-U6IZ97918F
• 5-Hydroxy-3H-imidazole-4-carboxylic acid amide
• U6IZ97918F
• 5-hydroxyimidazole 4-carboxamide
• NSC 266026
• 5-hydroxyimidazole-4-carboxamide
• 1H-Imidazole-4-carboxamide, 5-hydroxy-
• mizoribine base
• DTXSID60205574
• AKOS006287688
• SM-108
• SCHEMBL3025277
• mizoribine aglycone
• FT-0630153
• 4-carbamoyl-imidazolium-5-olate
• AC-7529
• 5-hydroxy-1H-imidazole-4-carboxamide
• 5-HYDROXY-3H-IMIDAZOLE-4-CARBOXAMIDE
• 4-carbamoylimidazolium-5-olate
• 4-Carbamoyl-5-hydroxyimidazole; Bredinin aglycone
• BRD-K70053378-001-01-1
• DB-012271

• MDL： MFCD09753122
• InChIKey： UEWSIIBPZOBMBL-UHFFFAOYSA-N
• Inchi： 1S/C4H5N3O2/c5-3(8)2-4(9)7-1-6-2/h1,9H,(H2,5,8)(H,6,7)
• SMILES： C1=NC(=C([NH]1)C(=O)N)O

Computed Properties

• Exact Mass: 127.03800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.038176
• Heavy Atom Count: 9
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 92

Experimental Properties

• LogP: -0.08550
• PSA: 92.00000
• Refractive Index: 1.682
• Boiling Point: 575°C at 760 mmHg
• Melting Point: 260 ºC
• Vapor Pressure: No data available
• Flash Point: 301.6°C
• Color/Form: No data avaiable
• Density: 1.627

Bredinin aglycone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature
• Signal Word：Warning

Bredinin aglycone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%